Cas no 62672-10-0 (4-Thiazoleheptanoic acid, 5-(3-oxo-1-octenyl)-, methyl ester)

• Product name: 4-Thiazoleheptanoic acid, 5-(3-oxo-1-octenyl)-, methyl ester
• CAS No: 62672-10-0
• MF: C₁₉H₂₉NO₃S
• MW: 351.503464460373
• CID: 435907
• PubChem ID: 54376325

4-Thiazoleheptanoic acid, 5-(3-oxo-1-octenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleheptanoic acid, 5-(3-oxo-1-octenyl)-, methyl ester
• methyl 7-[5-(3-oxooct-1-enyl)-1,3-thiazol-4-yl]heptanoate
• DTXSID40710939
• Methyl 7-[5-(3-oxooct-1-en-1-yl)-1,3-thiazol-4-yl]heptanoate
• 62672-10-0

• Inchi： InChI=1S/C19H29NO3S/c1-3-4-7-10-16(21)13-14-18-17(20-15-24-18)11-8-5-6-9-12-19(22)23-2/h13-15H,3-12H2,1-2H3
• InChI Key： UWSZHRIGXFNGCU-UHFFFAOYSA-N
• SMILES： CCCCCC(=O)C=CC1=C(N=CS1)CCCCCCC(=O)OC

Computed Properties

• Exact Mass: 351.18697
• Monoisotopic Mass: 351.18681496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 56.26